Cas no 1031131-12-0 (N-[2-(2-fluorophenoxy)ethyl]-N-methyl-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide)

• Product Name: N-[2-(2-fluorophenoxy)ethyl]-N-methyl-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• CAS No: 1031131-12-0
• MF: C₂₃H₂₇FN₂O₄S
• MW: 446.534888505936
• CID: 5795652
• PubChem ID: 41766903
• Update Time: 2025-07-14

N-[2-(2-fluorophenoxy)ethyl]-N-methyl-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1031131-12-0
• N-[2-(2-fluorophenoxy)ethyl]-N-methyl-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide
• Z119645658
• EN300-26594004
• N-[2-(2-fluorophenoxy)ethyl]-N-methyl-1-[(E)-2-phenylethenyl]sulfonylpiperidine-4-carboxamide

• Inchi： 1S/C23H27FN2O4S/c1-25(16-17-30-22-10-6-5-9-21(22)24)23(27)20-11-14-26(15-12-20)31(28,29)18-13-19-7-3-2-4-8-19/h2-10,13,18,20H,11-12,14-17H2,1H3/b18-13+
• InChI Key： FATKHATZXMHEDZ-QGOAFFKASA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(N1CCC(C(N(C)CCOC2C=CC=CC=2F)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 446.16755668g/mol
• Monoisotopic Mass: 446.16755668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 75.3Ų

Additional information on N-[2-(2-fluorophenoxy)ethyl]-N-methyl-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide

Professional Introduction to N-[2-(2-fluorophenoxy)ethyl]-N-methyl-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide (CAS No. 1031131-12-0)

N-[2-(2-fluorophenoxy)ethyl-N-methyl-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide] is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 1031131-12-0, represents a sophisticated molecular structure designed to interact with biological targets in novel and effective ways. Its unique chemical composition, featuring a combination of fluoro aromatic rings, piperidine scaffolds, and sulfonyl functional groups, positions it as a promising candidate for further exploration in drug development.

The N-[2-(2-fluorophenoxy)ethyl]-N-methyl moiety introduces a fluorinated phenoxy group, which is known for its ability to enhance metabolic stability and binding affinity in drug molecules. This feature is particularly valuable in the design of small-molecule inhibitors targeting enzymes and receptors involved in critical biological pathways. The presence of the 1-(2-phenylethenesulfonyl) group adds another layer of complexity, contributing to the compound's overall solubility and bioavailability while potentially influencing its pharmacokinetic properties.

In recent years, there has been a growing interest in the development of piperidine-based compounds due to their versatility and efficacy in modulating biological processes. Piperidines are widely recognized for their role in enhancing the pharmacological properties of drugs, including improved solubility, reduced toxicity, and enhanced binding affinity. The specific modification of this compound with a carboxamide group at the 4-position further fine-tunes its interactions with biological targets, making it a compelling subject for further investigation.

Current research in medicinal chemistry increasingly emphasizes the importance of fluorine atoms in drug design. Fluorine's ability to influence electronic properties, metabolic stability, and binding interactions makes it an invaluable element in the development of novel therapeutics. The incorporation of a 2-fluorophenoxy group into this compound exemplifies this trend, suggesting potential applications in areas such as oncology, where fluorinated compounds have shown remarkable efficacy.

The 2-phenylethenesulfonyl moiety is another critical feature that contributes to the compound's unique profile. Sulfonamides are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. By integrating this group into the piperidine backbone, researchers aim to leverage these properties while exploring new mechanisms of action. This dual functionality not only enhances the compound's potential therapeutic value but also opens avenues for structural optimization and derivatization.

The synthesis and characterization of N-[2-(2-fluorophenoxy)ethyl-N-methyl-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide] have been subjects of extensive study in academic and industrial laboratories. Advanced synthetic methodologies have been employed to ensure high purity and yield, with particular attention paid to protecting group strategies that preserve sensitive functional groups during multi-step reactions. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been instrumental in elucidating the compound's structure and confirming its identity.

The pharmacological evaluation of this compound has revealed intriguing insights into its potential therapeutic applications. Initial studies indicate that it exhibits significant binding affinity for certain enzymes and receptors implicated in diseases such as cancer and neurodegenerative disorders. The fluorine atom's electronic effects are believed to play a crucial role in modulating these interactions, enhancing both potency and selectivity. Further preclinical studies are underway to validate these findings and explore additional pharmacological targets.

In conclusion, N-[2-(2-fluorophenoxy)ethyl-N-methyl-1-(2-phenylethenesulfonyl)piperidine-4-carboxamide] represents a cutting-edge compound with substantial potential in pharmaceutical research. Its unique structural features—comprising fluoro aromatic rings, piperidine scaffolds, and sulfonyl functional groups—position it as a versatile tool for drug discovery. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play pivotal roles in the development of next-generation therapeutics that address unmet medical needs.